Cas no 1208352-96-8 (methyl 4-hydrazinyl-2-iodobenzoate)

• Product Name: methyl 4-hydrazinyl-2-iodobenzoate
• CAS No: 1208352-96-8
• MF: C₈H₉IN₂O₂
• MW: 292.073734045029
• MDL: MFCD22565270
• CID: 5607661
• PubChem ID: 130053355
• Update Time: 2025-06-14

methyl 4-hydrazinyl-2-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-hydrazinyl-2-iodo-, methyl ester
• Methyl 4-hydrazinyl-2-iodobenzoate
• 1208352-96-8
• EN300-8247118
• starbld0027999
• methyl 4-hydrazinyl-2-iodobenzoate

• MDL： MFCD22565270
• Inchi： 1S/C8H9IN2O2/c1-13-8(12)6-3-2-5(11-10)4-7(6)9/h2-4,11H,10H2,1H3
• InChI Key： BJYXQACKLSAYJS-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NN)C=C1I

Computed Properties

• Exact Mass: 291.97088g/mol
• Monoisotopic Mass: 291.97088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.871±0.06 g/cm3(Predicted)
• Boiling Point: 365.9±32.0 °C(Predicted)
• pka: 4.09±0.24(Predicted)

Additional information on methyl 4-hydrazinyl-2-iodobenzoate

Recent Advances in the Application of Methyl 4-Hydrazinyl-2-Iodobenzoate (CAS: 1208352-96-8) in Chemical Biology and Pharmaceutical Research

Methyl 4-hydrazinyl-2-iodobenzoate (CAS: 1208352-96-8) has emerged as a versatile building block in chemical biology and pharmaceutical research. This compound, characterized by its hydrazine and iodo functional groups, has garnered significant attention due to its potential applications in drug discovery, bioconjugation, and targeted therapy development. Recent studies have explored its reactivity, stability, and biological activity, positioning it as a promising candidate for further investigation.

One of the key areas of research involving methyl 4-hydrazinyl-2-iodobenzoate is its role in the synthesis of heterocyclic compounds. Researchers have utilized its hydrazine moiety to construct pyrazole and indazole derivatives, which are prevalent scaffolds in medicinal chemistry. The iodine substituent further enhances its utility by enabling cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, facilitating the rapid diversification of molecular structures.

In the context of drug discovery, methyl 4-hydrazinyl-2-iodobenzoate has been employed as a precursor for the development of kinase inhibitors. A recent study demonstrated its incorporation into a novel series of compounds targeting the JAK-STAT signaling pathway, which is implicated in inflammatory diseases and cancer. The resulting analogs exhibited potent inhibitory activity, with IC50 values in the nanomolar range, highlighting the compound's potential as a pharmacophore.

Beyond its applications in small-molecule drug development, methyl 4-hydrazinyl-2-iodobenzoate has also been explored in bioconjugation strategies. Its hydrazine group can selectively react with carbonyl-containing biomolecules, such as glycoproteins, enabling site-specific labeling and modification. This property has been leveraged in the development of antibody-drug conjugates (ADCs), where precise control over conjugation sites is critical for maintaining therapeutic efficacy and minimizing off-target effects.

Recent advancements in synthetic methodology have further expanded the utility of methyl 4-hydrazinyl-2-iodobenzoate. For instance, a study published in 2023 described a one-pot, multi-component reaction involving this compound, leading to the efficient synthesis of complex heterocycles with potential anticancer activity. The reaction conditions were optimized to achieve high yields and excellent regioselectivity, underscoring the compound's adaptability in modern synthetic chemistry.

Despite its promising applications, challenges remain in the large-scale production and stability of methyl 4-hydrazinyl-2-iodobenzoate. Researchers have noted that the hydrazine moiety can be susceptible to oxidation, necessitating careful handling and storage under inert conditions. Ongoing efforts are focused on developing more stable derivatives or protective strategies to mitigate these limitations.

In conclusion, methyl 4-hydrazinyl-2-iodobenzoate (CAS: 1208352-96-8) represents a valuable tool in chemical biology and pharmaceutical research. Its unique structural features enable diverse applications, from drug discovery to bioconjugation, and recent studies continue to uncover new opportunities for its use. Future research directions may include exploring its role in targeted drug delivery systems and further optimizing its synthetic accessibility for industrial-scale applications.